Cas no 1545213-54-4 (2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole)

• Product Name: 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole
• CAS No: 1545213-54-4
• MF: C₁₀H₈ClFN₂
• MW: 210.635324478149
• CID: 5579492
• Update Time: 2025-06-08

2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-chloro-1-cyclopropyl-4-fluoro-
• 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole

• Inchi： 1S/C10H8ClFN2/c11-10-13-9-7(12)2-1-3-8(9)14(10)6-4-5-6/h1-3,6H,4-5H2
• InChI Key： BHAUWJAZWSDXRE-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C2CC2)C2=CC=CC(F)=C2N=1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 359.3±34.0 °C(Predicted)
• pka: 2.28±0.10(Predicted)

Additional information on 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole

Recent Advances in the Study of 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole (CAS: 1545213-54-4)

2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole (CAS: 1545213-54-4) is a benzimidazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involving 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Recent in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

In addition to its kinase inhibitory activity, 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted its ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.

The synthetic chemistry of 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole has also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For instance, a 2022 study in Organic Process Research & Development described a novel catalytic method that reduces the use of hazardous reagents and improves yield. Such innovations are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's pharmacokinetic profile through structural modifications and formulation strategies.

In conclusion, 2-Chloro-1-cyclopropyl-4-fluoro-1H-benzodimidazole (CAS: 1545213-54-4) represents a versatile scaffold with significant therapeutic potential. Its dual role as a kinase inhibitor and antimicrobial agent underscores its importance in drug discovery. Future research should focus on advancing its preclinical development and exploring its applications in combination therapies. The continued exploration of this compound is expected to yield valuable insights and contribute to the development of next-generation therapeutics.